1-{9-methyl-4-oxo-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide

Specification

• Molecular Formula: C24H29N5O3S2
• Molecular Weight: 499.7 g/mol
• IUPAC Name: 1-[9-methyl-4-oxo-3-[(Z)-(4-oxo-3-pentyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]pyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C24H29N5O3S2/c1-3-4-5-10-29-23(32)18(34-24(29)33)14-17-21(27-12-8-16(9-13-27)19(25)30)26-20-15(2)7-6-11-28(20)22(17)31/h6-7,11,14,16H,3-5,8-10,12-13H2,1-2H3,(H2,25,30)/b18-14-
• Standard InChI Key: DGJVGSFKAHVSDD-JXAWBTAJSA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCC(CC4)C(=O)N)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCC(CC4)C(=O)N)SC1=S

Introduction

The compound 1-{9-methyl-4-oxo-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide is a complex organic molecule with a multifaceted structure, integrating several functional groups that contribute to its potential biological activities. This compound is closely related to ethyl 1-{9-methyl-4-oxo-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxylate, which has been extensively studied for its pharmacological applications.

Synthesis and Chemical Transformations

The synthesis of this compound typically involves several key steps, including the formation of the pyrido[1,2-a]pyrimidine core and the incorporation of the thiazolidine moiety. These reactions are usually conducted under controlled conditions involving specific solvents and temperatures to maximize yield and purity.

Chemical transformations such as oxidation and reduction can modify the compound's structure, introducing additional functional groups or altering the oxidation state of certain atoms. Common reagents include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride.

Biological Activity and Potential Applications

The compound's unique structure suggests potential interactions with various biological targets, which could influence signal transduction and metabolic processes. While specific biological activities of this exact compound are not well-documented, related compounds have shown promise in medicinal chemistry, particularly in drug design and development.